Cas no 2228302-89-2 (2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid
• CAS No: 2228302-89-2
• MF: C₇H₇ClF₂N₂O₂
• MW: 224.592487573624
• CID: 5780003
• PubChem ID: 165632724
• Update Time: 2025-05-24

2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1948871
• 2228302-89-2
• 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid

• Inchi： 1S/C7H7ClF2N2O2/c1-3-4(5(8)12(2)11-3)7(9,10)6(13)14/h1-2H3,(H,13,14)
• InChI Key： QJKRTUIKCWBUBS-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(=O)O)(F)F)C(C)=NN1C

Computed Properties

• Exact Mass: 224.0164115g/mol
• Monoisotopic Mass: 224.0164115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)-2,2-difluoroacetic acid

2-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroacetic Acid: A Comprehensive Overview

2-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroacetic Acid, commonly referred to by its CAS number CAS 2228302-89-2, is a chemically synthesized compound that has garnered significant attention in the fields of pharmaceuticals and agrochemicals. This compound is characterized by its unique structure, which combines a pyrazole ring with a difluoroacetic acid moiety. The presence of chlorine and methyl groups on the pyrazole ring contributes to its distinct chemical properties and biological activity.

The synthesis of this compound involves a multi-step process, typically starting with the preparation of the pyrazole ring. The pyrazole moiety is then functionalized with chlorine and methyl groups to create the 5-chloro-1,3-dimethyl derivative. Subsequent coupling with the difluoroacetic acid group completes the structure. This compound has been extensively studied for its potential applications in drug discovery and pest control.

Recent research has highlighted the biological activity of this compound, particularly in the context of enzyme inhibition. Studies have shown that it exhibits potent inhibitory effects on certain kinases, making it a promising candidate for anti-cancer drug development. Additionally, its ability to target specific agricultural pests has positioned it as a potential alternative to traditional pesticides.

In terms of physical properties, this compound is typically a white crystalline solid with a melting point of approximately 180°C. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions and formulations. The presence of fluorine atoms in the molecule enhances its stability and bioavailability, which are critical factors in drug design.

The environmental impact of this compound has also been a focus of recent studies. Research indicates that it degrades relatively quickly under aerobic conditions, reducing its persistence in the environment. However, further studies are required to fully understand its ecological footprint and ensure safe application practices.

From a structural perspective, the molecule's pyrazole ring plays a crucial role in determining its reactivity and selectivity. The chlorine substituent introduces electron-withdrawing effects, while the methyl groups provide steric bulk and enhance lipophilicity. These properties collectively contribute to the compound's ability to interact with biological targets such as receptors and enzymes.

In summary, 2-(5-Chloro-1,3-Dimethyl-1H-Pyrazol-4-Yl)-2,2-Difluoroacetic Acid (CAS 2228302-89-2) is a versatile compound with significant potential in both therapeutic and agricultural applications. Its unique chemical structure and promising biological activity make it an area of active research interest for scientists worldwide.